Cas no 676476-82-7 (ETHANONE, 2,2,2-TRIFLUORO-1-(6-METHYL-1H-INDOL-3-YL)-)

ETHANONE, 2,2,2-TRIFLUORO-1-(6-METHYL-1H-INDOL-3-YL)- structure
676476-82-7 structure
Product Name:ETHANONE, 2,2,2-TRIFLUORO-1-(6-METHYL-1H-INDOL-3-YL)-
CAS No:676476-82-7
MF:C11H8F3NO
MW:227.18253326416
MDL:MFCD24107295
CID:3432412
PubChem ID:22497251
Update Time:2025-04-21

ETHANONE, 2,2,2-TRIFLUORO-1-(6-METHYL-1H-INDOL-3-YL)- Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 2,2,2-TRIFLUORO-1-(6-METHYL-1H-INDOL-3-YL)-
    • 2,2,2-Trifluoro-1-(6-methyl-3-indolyl)ethanone
    • AC6583
    • AKOS020007695
    • DB-181521
    • 2,2,2-trifluoro-1-(6-methyl-1H-indol-3-yl)ethanone
    • SCHEMBL2643312
    • SY058854
    • MFCD24107295
    • 2,2,2-trifluoro-1-(6-methyl-1H-indol-3-yl)-ethanone
    • 2,2,2-trifluoro-1-(6-methyl-1H-indol-3-yl)ethan-1-one
    • 676476-82-7
    • MDL: MFCD24107295
    • Inchi: 1S/C11H8F3NO/c1-6-2-3-7-8(5-15-9(7)4-6)10(16)11(12,13)14/h2-5,15H,1H3
    • InChI Key: FGKOAZGNYHYTKU-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CNC2C=C(C)C=CC=21)=O)(F)F

Computed Properties

  • Exact Mass: 227.05579836g/mol
  • Monoisotopic Mass: 227.05579836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 32.9Ų

ETHANONE, 2,2,2-TRIFLUORO-1-(6-METHYL-1H-INDOL-3-YL)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Ambeed
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